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Compound of Interest

Compound Name: Fencamine-d3

Cat. No.: B15145624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for

Fencamine-d3. Given the absence of a publicly available, specific Safety Data Sheet (SDS) for

Fencamine-d3, this document synthesizes information for the parent compound, Fencamine,

to guide researchers in its safe handling and use. Fencamine is classified as a psychostimulant

of the amphetamine class.[1][2][3] The "-d3" designation indicates a deuterated form of

Fencamine, which is not expected to significantly alter its fundamental chemical or toxicological

properties.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Fencamine is presented below.

This data is essential for understanding its behavior under various laboratory conditions.

Property Value Source

Molecular Formula C₂₀H₂₈N₆O₂ PubChem[4]

Molar Mass 384.48 g/mol Wikipedia[2][3], Benchchem[5]

CAS Number 28947-50-4
PubChem[4], Wikipedia[2][3],

Benchchem[5]
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Hazard Identification and Classification
Fencamine is classified with specific hazard statements according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). Researchers must be aware of

these potential hazards before handling the compound.

Hazard Class GHS Pictogram Hazard Statement

Acute toxicity, oral Warning H302: Harmful if swallowed[4]

Specific target organ toxicity,

single exposure
Warning

H336: May cause drowsiness

or dizziness[4]

The following diagram illustrates the logical relationship between the identified hazards and

necessary precautionary measures.

Identified Hazards

Precautionary Response

H302: Harmful if swallowed P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

H336: May cause drowsiness or dizziness

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
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Caption: GHS Hazard and Precautionary Statement Relationships.

Experimental Protocols and Safe Handling
While specific experimental protocols for Fencamine-d3 are not publicly available, the

following general workflow for handling potentially hazardous chemical compounds in a

laboratory setting should be followed.
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Start: Receive and Verify Chemical

1. Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Safety Glasses)

2. Work in a Ventilated Fume Hood

3. Weigh the Required Amount of Fencamine-d3

4. Prepare Solution as per Protocol

5. Conduct Experiment

6. Dispose of Waste in Designated Hazardous Waste Container

7. Clean Work Area and Equipment

End: Store Remaining Chemical Securely

Click to download full resolution via product page

Caption: General Laboratory Workflow for Handling Fencamine-d3.
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Detailed Methodologies for Safe Handling:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, a lab coat, and safety glasses with side shields.

Ventilation: All work with Fencamine-d3 should be conducted in a properly functioning

chemical fume hood to minimize inhalation exposure.

Weighing: Use a precision balance within the fume hood. Handle the compound carefully to

avoid generating dust.

Solution Preparation: When preparing solutions, add the solid Fencamine-d3 to the solvent

slowly to avoid splashing.

Waste Disposal: Dispose of all waste materials, including contaminated PPE and unused

solutions, in clearly labeled hazardous waste containers in accordance with institutional and

local regulations.

Decontamination: Thoroughly clean all work surfaces and equipment with an appropriate

solvent after use. Wash hands thoroughly with soap and water after handling the compound.

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken immediately.
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Exposure Route First-Aid Procedure

Ingestion

If swallowed, rinse mouth. Call a poison control

center or doctor immediately for treatment

advice.

Inhalation

If inhaled, move the person to fresh air. If

breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Skin Contact

In case of skin contact, immediately flush with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops.

Eye Contact

In case of eye contact, immediately flush eyes

with plenty of water for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.

Storage and Stability
Storage: Fencamine-d3 should be stored in a tightly sealed container in a cool, dry, and

well-ventilated area. Keep it away from incompatible materials.

Stability: Information on the chemical stability of Fencamine-d3 is not readily available. It is

advisable to protect it from light and moisture.

Toxicological Information
Detailed toxicological studies on Fencamine-d3 are not available in the public domain. As a

member of the amphetamine class, it is expected to have stimulant effects on the central

nervous system. Overdose may lead to symptoms such as agitation, restlessness, dizziness,

and tremor.

Disclaimer: This guide is intended for informational purposes only and is based on the limited

data available for Fencamine. It is not a substitute for a formal Safety Data Sheet. Researchers
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are strongly encouraged to consult with their institution's Environmental Health and Safety

(EHS) department for a comprehensive risk assessment before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fencamine-d3: A Technical Safety and Handling Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15145624#fencamine-d3-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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